Cas no 1797267-82-3 (2-(2,5-dioxopyrrolidin-1-yl)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide)

• Product Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide
• CAS No: 1797267-82-3
• MF: C₁₉H₁₆N₄O₅
• MW: 380.354144096375
• CID: 5371407
• Update Time: 2025-11-01

2-(2,5-dioxopyrrolidin-1-yl)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxopyrrolidin-1-yl)-N-[2-[[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]acetamide
• 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide

• Inchi： 1S/C19H16N4O5/c24-15(11-23-17(25)7-8-18(23)26)20-13-5-2-1-4-12(13)10-16-21-19(22-28-16)14-6-3-9-27-14/h1-6,9H,7-8,10-11H2,(H,20,24)
• InChI Key： HFCODKABWQHRKT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC1ON=C(C2=CC=CO2)N=1)(=O)CN1C(=O)CCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide

Introduction to 2-(2,5-Dioxopyrrolidin-1-yl)-N-(2-{[3-(Furan-2-yl)-1,2,4-Oxadiazol-5-yl]methyl}phenyl)acetamide

The compound with CAS No. 1797267-82-3, known as 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate molecular structure and its potential applications in drug development. The molecule incorporates several key functional groups, including a dioxopyrrolidine ring, a furan moiety, and a 1,2,4-oxadiazole ring, which collectively contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of such heterocyclic compounds in the design of bioactive molecules. The dioxopyrrolidine group is particularly interesting due to its ability to act as a bioisostere for other functional groups, potentially enhancing drug-like properties such as solubility and stability. Similarly, the furan and oxadiazole moieties are known for their ability to participate in various non-covalent interactions, which can be crucial for molecular recognition and binding affinity in biological systems.

One of the most promising aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. Researchers have explored its activity against various targets, including enzymes involved in inflammatory pathways and cancer progression. For instance, studies have demonstrated that this compound exhibits potent inhibitory effects on certain kinases and proteases, making it a valuable candidate for further investigation in anti-inflammatory and anticancer drug discovery.

The synthesis of 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide involves a series of carefully designed organic reactions. The construction of the dioxopyrrolidine ring typically requires cyclization reactions under specific conditions to ensure optimal yield and purity. Similarly, the incorporation of the furan and oxadiazole groups necessitates precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity.

In terms of pharmacokinetics, this compound has shown favorable properties in preliminary studies. Its ability to permeate cellular membranes efficiently suggests that it may have good bioavailability when administered orally. Furthermore, its metabolic stability has been assessed using in vitro assays with human liver microsomes, indicating that it is not readily metabolized by common cytochrome P450 enzymes. These findings underscore its potential as a drug candidate with a favorable safety profile.

Another area of interest lies in the compound's ability to modulate cellular signaling pathways. Preclinical studies have revealed that it can inhibit key signaling molecules involved in chronic inflammation and autoimmune diseases. For example, it has been shown to suppress the nuclear factor-kappa B (NF-kB) pathway, which plays a central role in the regulation of immune responses. This makes it a compelling candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound's structure lends itself well to further chemical modifications. By introducing substituents at specific positions on the furan or oxadiazole rings, researchers can potentially enhance its potency or selectivity for particular targets. Such modifications could also be used to address issues related to pharmacokinetics or toxicity identified during preclinical testing.

In conclusion, CAS No. 1797267-82-3 represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activity. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of innovative therapeutic agents targeting a wide range of diseases.